Cas no 2034323-87-8 (3-(3-chlorophenyl)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}propanamide)

• Product Name: 3-(3-chlorophenyl)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}propanamide
• CAS No: 2034323-87-8
• MF: C₂₀H₂₂ClN₃OS
• MW: 387.92618227005
• CID: 5334186
• Update Time: 2025-05-26

3-(3-chlorophenyl)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)propanamide
• 3-(3-chlorophenyl)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}propanamide
• 3-(3-chlorophenyl)-N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]propanamide

• Inchi： 1S/C20H22ClN3OS/c1-14-20(18-7-4-12-26-18)15(2)24(23-14)11-10-22-19(25)9-8-16-5-3-6-17(21)13-16/h3-7,12-13H,8-11H2,1-2H3,(H,22,25)
• InChI Key： DOKHSCMCDNVFTD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(NCCN1C(C)=C(C2=CC=CS2)C(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 466
• XLogP3: 4.1
• Topological Polar Surface Area: 75.2

Additional information on 3-(3-chlorophenyl)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}propanamide

Introduction to Compound with CAS No. 2034323-87-8 and Product Name: 3-(3-chlorophenyl)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}propanamide

The compound with the CAS number 2034323-87-8 and the product name 3-(3-chlorophenyl)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural composition of this compound includes several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure is a benzamide moiety, which is a well-known pharmacophore in many therapeutic agents. The presence of a chlorophenyl group at the 3-position of the benzene ring introduces a degree of electronic and steric modulation, influencing the compound's reactivity and interaction with biological targets. Additionally, the pyrazole ring incorporated into the molecular framework serves as a critical scaffold for further functionalization and derivatization, enabling the exploration of diverse chemical space.

The dimethyl substitution at the 3,5 positions of the pyrazole ring enhances the lipophilicity of the molecule, making it more suitable for membrane permeability and cellular uptake. This feature is particularly important in drug design, as it can significantly impact the bioavailability and efficacy of potential therapeutic agents. Furthermore, the thiophenyl group attached to the pyrazole ring introduces sulfur atoms, which are known to participate in various hydrogen bonding interactions and metal coordination events. These interactions can be exploited to modulate binding affinities and selectivity in biological systems.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific arrangement of substituents in 3-(3-chlorophenyl)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}propanamide suggests that it may exhibit similar pharmacological effects. In particular, the combination of a benzamide moiety with a substituted pyrazole ring has been shown to enhance binding interactions with target proteins, leading to potent therapeutic outcomes.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of multiple reactive sites allows for further chemical modification, enabling chemists to explore novel derivatives with tailored biological profiles. For instance, functionalization of the amide group or introduction of additional heterocyclic rings could lead to compounds with enhanced potency or selectivity against specific disease targets.

The stereochemistry of this molecule also plays a crucial role in determining its biological activity. The arrangement of atoms around chiral centers can significantly influence how the compound interacts with biological receptors and enzymes. Current research efforts are focused on optimizing the stereochemical configuration to maximize binding affinity and minimize off-target effects. This approach is part of a broader trend in drug development towards designing molecules with high specificity and low toxicity.

In addition to its structural complexity, 2034323-87-8 exhibits interesting physicochemical properties that make it attractive for pharmaceutical applications. These properties include solubility parameters that facilitate formulation into various delivery systems and metabolic stability that ensures prolonged activity within biological systems. Such characteristics are critical for ensuring that a drug candidate remains effective throughout its intended use period.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies are employed to ensure high yields and purity levels necessary for pharmaceutical use. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex heterocyclic frameworks efficiently.

As research continues to evolve, new applications for 3-(3-chlorophenyl)-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}propanamide are likely to emerge. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into viable therapeutic options for patients worldwide. The compound's unique structural features offer a promising platform for further exploration in drug discovery pipelines.

The future prospects for this compound are bright, given its versatile structural framework and potential applications across multiple therapeutic areas. Continued investigation into its biological activities will provide valuable insights into its mechanisms of action and potential clinical uses. As our understanding grows, so too will our ability to harness this molecule's full potential in addressing unmet medical needs.